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An In-depth Technical Guide to the Natural Occurrence and Production of Chromite Ore

Introduction to Chromite

Chromite is the primary and only commercially viable ore of chromium, a hard, lustrous, and
corrosion-resistant transition metal.[1][2][3] Its chemical formula is ideally FeCr20a4, belonging
to the spinel group of minerals.[2][4] In its pure form, chromite consists of 68% chromium(lIl)
oxide (Cr203) and 32% iron(ll) oxide (FeO). However, in natural deposits, the iron is often
partially replaced by magnesium, while chromium can be substituted by aluminum and ferric
iron. The vast majority of chromite is consumed in the production of ferrochrome, an alloy of
iron and chromium that is essential for manufacturing stainless steel. Other significant uses
include refractory materials, foundry sands, and the production of chromium chemicals.

Natural Occurrence and Geology

Chromite is exclusively found in ultramafic and mafic igneous rocks and their metamorphic
derivatives, such as serpentinite. It is one of the first minerals to crystallize from a cooling
magma. Being denser than the surrounding silicate melt, the chromite crystals settle and
accumulate at the bottom of the magma chamber, a process known as magmatic
differentiation. This process leads to the formation of economically significant ore bodies, which
are primarily categorized into two main types: stratiform and podiform deposits.

» Stratiform Deposits: These are large, layered intrusions that are remarkably consistent in
thickness and can extend over vast distances. They represent the world's most significant
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source of chromium, with nearly all commercial production originating from them. These
deposits form in stable continental settings and are associated with large, layered igneous
intrusions. The Bushveld Igneous Complex in South Africa is the world's largest layered
intrusion, hosting over 80% of the planet's known chromite reserves.

o Podiform Deposits: These deposits are irregular, lens-shaped, or pod-like bodies of massive
chromite found in the upper mantle sections of ophiolite sequences. Ophiolites are fragments
of oceanic crust and upper mantle that have been thrust onto a continental plate. Podiform
deposits are generally smaller and more irregular than stratiform deposits and are less
commercially significant.
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Geological formation pathways for chromite ore deposits.

Global Distribution and Production
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Global chromite resources are estimated to exceed 12 billion tonnes, ensuring a supply that

can meet demand for centuries. However, these resources are highly concentrated

geographically, with about 95% located in southern Africa and Kazakhstan.

Data Presentation: Production and Reserves

The following tables summarize the global production and reserves of chromite ore. South

Africa is consistently the world's leading producer, followed by countries like Turkey,

Kazakhstan, and India.

Mine Production

Mine Production

- - Major

Country (2021, Million (2023, Million . .

Deposits/Regions
Tonnes) Tonnes)
) Bushveld Igneous

South Africa 18.0 ~17.0
Complex

Turkey 7.0 6.0 Guleman, Fethiye

Kazakhstan 7.0 6.0 Donskoy

India 3.0 Not specified Sukinda Valley

Finland 2.3 Not specified Kemi Mine

Source: Data

compiled from multiple

sources, including the

US Geological Survey

(USGS) and Investing

News Network.
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Grade Type Required Cr203 Content Primary Use
) Production of ferrochrome for

Metallurgical >40% )

stainless steel

_ Production of chromium

Chemical ~46% )

chemicals

Molding sands for metal
Foundry ~45% )

casting

High-temperature bricks for
Refractory ~46%

furnaces

Source: Grade specifications

from Fastmarkets.

Chromite Ore Mining and Processing

The extraction of chromite involves several stages, from mining the raw ore to beneficiation
processes that concentrate the valuable mineral.

Mining Methods

The choice of mining method depends on the depth and geology of the ore deposit.

o Open-Pit (Surface) Mining: This method is employed when chromite deposits are located
near the surface. It involves removing the overlying rock and soil (overburden) to expose the
ore body, which is then drilled, blasted, and excavated. This technique is generally more
cost-effective for shallow deposits.

» Underground Mining: For deeper deposits, shafts and tunnels are constructed to access the
ore. Techniques like "room and pillar" mining are used to extract the ore while leaving
sections in place to support the mine roof.

Beneficiation

Once extracted, the run-of-mine ore undergoes beneficiation to increase the concentration of
chromite by removing unwanted gangue minerals.
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e Crushing and Grinding: The ore is first crushed into smaller pieces and then ground into a
fine powder to liberate the chromite particles from the surrounding rock.

» Concentration: The ground ore is then concentrated using various techniques that exploit the
physical and chemical differences between chromite and gangue.

o Gravity Separation: This method leverages the high density of chromite compared to
lighter silicate gangue. Shaking tables and spirals use water and gravity to separate the
minerals.

o Magnetic Separation: Chromite has magnetic properties that allow it to be separated from
non-magnetic waste materials using magnetic separators.

o Froth Flotation: This is a chemical process where the ore slurry is mixed with reagents that
make chromite particles hydrophobic (water-repellent). Air bubbles are passed through the
mixture, and the chromite particles attach to the bubbles and float to the surface, where
they are skimmed off.

4 Chromite Ore Processing Workflow
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A typical workflow for the beneficiation of chromite ore.

Experimental Protocols for Chromite Analysis

Accurate characterization of chromite ore is critical for determining its grade, processing
requirements, and economic value. X-ray Fluorescence (XRF) and X-ray Diffraction (XRD) are
two primary instrumental techniques used for this purpose.

Protocol 1: Elemental Analysis using Wavelength
Dispersive X-Ray Fluorescence (WD-XRF)

This protocol outlines the determination of major and minor elemental oxides (e.g., Cr20s, FeO,
Al203, SiO2, MgO) in a chromite ore sample.

Objective: To quantitatively determine the elemental composition of chromite ore.
Methodology:

o Sample Preparation (Fused Bead Method):

o

A representative ore sample is pulverized to a fine powder (<75 microns).

o Precisely weigh approximately 0.5 g of the powdered ore and 5.0 g of a lithium borate flux
(e.g., a mixture of Li2B2O7 and LiBO2).

o The sample and flux are mixed thoroughly in a platinum crucible.

o The crucible is heated in a fusion furnace to approximately 1000-1100°C until the mixture

is completely molten.

o The molten liquid is then cast into a mold and cooled to form a stable, homogeneous glass
disc (fused bead). This process minimizes errors related to particle size and mineralogical

effects.

e Instrumental Analysis:
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o The fused bead is loaded into the WD-XRF spectrometer.

o The instrument bombards the sample with primary X-rays, causing the atoms within the
sample to emit secondary (fluorescent) X-rays at characteristic wavelengths for each
element.

o The spectrometer measures the intensity of these characteristic X-rays.

e Quantification:

o The measured intensities are converted into elemental concentrations using a calibration
curve established from certified reference materials (CRMs) of chromite with known
compositions.

o Matrix correction algorithms are applied to account for inter-element effects (absorption
and enhancement) to ensure accuracy.

Protocol 2: Mineral Phase Identification using X-Ray
Diffraction (XRD)

This protocol is used to identify the crystalline mineral phases present in the ore, distinguishing
chromite from associated gangue minerals.

Objective: To identify the mineralogical composition of the chromite ore and its associated
gangue.

Methodology:
e Sample Preparation:

o Arepresentative sample of the ore is finely pulverized to a consistent particle size
(typically <10 microns) using a micronizing mill to ensure random crystal orientation.

o The fine powder is carefully packed into a sample holder, ensuring a flat, smooth surface.
e Instrumental Analysis:

o The sample holder is placed in the goniometer of the XRD instrument.
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o A monochromatic X-ray beam is directed at the sample.

o The goniometer rotates the sample through a range of angles (e.g., 5° to 70° 28), while a
detector, rotating at twice the angle of the sample, records the intensity of the diffracted X-
rays.

o Constructive interference occurs at specific angles (Bragg's Law) corresponding to the
lattice spacing of the crystalline phases in the sample.

o Data Interpretation:

o The output is a diffractogram, which is a plot of diffraction intensity versus the diffraction
angle (20).

o The positions and relative intensities of the peaks in the diffractogram are unique
"fingerprints" for each mineral.

o The obtained pattern is compared against a database of known mineral patterns (e.g., the
ICDD Powder Diffraction File) to identify the phases present, such as chromite, pyroxene,
olivine, and serpentine. Semi-quantitative analysis can be performed using methods like
Rietveld refinement to estimate the abundance of each mineral phase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156093#natural-occurrence-and-production-of-
chromite-ore]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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